Cas no 898772-26-4 (Octyl 5-(1,3-dioxolan-2-yl)-2-thiophenecarboxylate)

• Product Name: Octyl 5-(1,3-dioxolan-2-yl)-2-thiophenecarboxylate
• CAS No: 898772-26-4
• MF: C₁₆H₂₄O₄S
• MW: 312.424364089966
• MDL: MFCD07699082
• CID: 875876
• PubChem ID: 24723448
• Update Time: 2025-10-30

Octyl 5-(1,3-dioxolan-2-yl)-2-thiophenecarboxylate Chemical and Physical Properties

Names and Identifiers

• Octyl 5-(1,3-dioxolan-2-yl)-2-thiophenecarboxylate
• octyl 5-(1,3-dioxolan-2-yl)thiophene-2-carboxylate
• MFCD07699082
• AKOS016018745
• OCTYL5-(1,3-DIOXOLAN-2-YL)-2-THIOPHENECARBOXYLATE
• DTXSID70641888
• 898772-26-4

• MDL： MFCD07699082
• Inchi： 1S/C16H24O4S/c1-2-3-4-5-6-7-10-18-15(17)13-8-9-14(21-13)16-19-11-12-20-16/h8-9,16H,2-7,10-12H2,1H3
• InChI Key： ZIYPJYPTZPMIRG-UHFFFAOYSA-N
• SMILES： S1C(=CC=C1C1OCCO1)C(=O)OCCCCCCCC

Computed Properties

• Exact Mass: 312.14000
• Monoisotopic Mass: 312.13953042g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 10
• Complexity: 305
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.7
• Topological Polar Surface Area: 73Ų

Experimental Properties

• PSA: 73.00000
• LogP: 4.31080

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thiophenes Thiophene carboxylic acids and derivatives

Additional information on Octyl 5-(1,3-dioxolan-2-yl)-2-thiophenecarboxylate

Professional Introduction to Octyl 5-(1,3-dioxolan-2-yl)-2-thiophenecarboxylate (CAS No. 898772-26-4)

Octyl 5-(1,3-dioxolan-2-yl)-2-thiophenecarboxylate, a compound with the chemical identifier CAS No. 898772-26-4, represents a significant advancement in the field of synthetic chemistry and pharmaceutical research. This compound, characterized by its intricate molecular structure, has garnered considerable attention due to its potential applications in drug development and material science. The presence of both thiophene and 1,3-dioxolan moieties in its framework imparts unique chemical properties that make it a valuable candidate for further exploration.

The synthesis of Octyl 5-(1,3-dioxolan-2-yl)-2-thiophenecarboxylate involves a multi-step process that requires precise control over reaction conditions and reagent selection. The incorporation of the octyl group enhances the lipophilicity of the molecule, making it more suitable for formulation in various pharmaceutical applications. This modification is particularly crucial in drug design, where bioavailability and membrane permeability are critical factors.

In recent years, there has been growing interest in thiophene derivatives due to their broad spectrum of biological activities. Thiophenes are known for their role in antimicrobial, antifungal, and anti-inflammatory agents. The addition of a dioxolan ring to the thiophene core further modulates the pharmacological properties of the compound, potentially enhancing its efficacy and selectivity. This structural feature has been extensively studied in the context of developing novel therapeutic agents.

The compound's unique chemical profile also makes it an attractive candidate for material science applications. Researchers have explored its potential use in organic electronics and polymer chemistry due to its ability to form stable complexes with other molecules. These properties are particularly relevant in the development of advanced materials that require high thermal stability and chemical resistance.

Recent studies have highlighted the importance of Octyl 5-(1,3-dioxolan-2-yl)-2-thiophenecarboxylate in medicinal chemistry. Researchers have demonstrated its potential as a scaffold for drug discovery by modifying its core structure to develop more potent and selective inhibitors. For instance, derivatives of this compound have shown promise in inhibiting enzymes involved in inflammatory pathways, suggesting their utility in treating chronic inflammatory diseases.

The pharmacokinetic behavior of Octyl 5-(1,3-dioxolan-2-yl)-2-thiophenecarboxylate has also been thoroughly investigated. Studies indicate that the compound exhibits good oral bioavailability and moderate metabolic stability, making it a viable candidate for clinical development. Additionally, its favorable pharmacokinetic profile suggests that it may require fewer dosing adjustments compared to other therapeutic agents.

In conclusion, Octyl 5-(1,3-dioxolan-2-yl)-2-thiophenecarboxylate represents a promising compound with diverse applications in pharmaceuticals and materials science. Its unique structural features and favorable pharmacological properties make it an attractive candidate for further research and development. As our understanding of its mechanisms of action continues to grow, this compound is likely to play a significant role in advancing therapeutic strategies across multiple disciplines.